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Compound of Interest

Compound Name: Pyrazophos

Cat. No.: B1679933

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrazophos is a systemic organophosphorus fungicide and insecticide used to control a
variety of pests on crops.[1] As with many agrochemicals, monitoring its residue levels in food
products and the environment is crucial for ensuring human safety and regulatory compliance.
The use of a well-characterized analytical reference standard is paramount for accurate and
reliable quantification. This document provides detailed application notes and protocols for the
use of Pyrazophos as an analytical reference standard in various matrices.

Pyrazophos is compatible with several analytical techniques, including gas chromatography
(GC) and liquid chromatography (LC), often coupled with mass spectrometry (MS) for
enhanced sensitivity and selectivity.

Chemical Properties

A thorough understanding of the chemical properties of Pyrazophos is essential for its proper
handling and use as a reference standard.
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Property Value
Chemical Formula C14H20N30sPS
Molar Mass 373.36 g/mol
Appearance Green to brown solid
Melting Point 51to 52 °C
Boiling Point Decomposes at 160 °C
Solubility in Water 4.2 mg/L

Source:[1]

Application Notes: Analysis of Pyrazophos
Residues

The following sections detail the application of Pyrazophos as a reference standard for the
quantitative analysis of its residues in various matrices. The QUEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for
pesticide residue analysis in food matrices due to its simplicity and efficiency.

Analysis in Fruits and Vegetables using QUEChERS and
GC-MS/IMS

This protocol is suitable for the determination of Pyrazophos residues in fruits and vegetables
with varying water content.

Experimental Protocol:

a) Sample Preparation (QUEChERS Method)

» Homogenization: Homogenize a representative sample of the fruit or vegetable.
o Extraction:

o Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.
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o Add 10 mL of acetonitrile.

o For samples with low water content (e.g., raisins), add an appropriate amount of water to
rehydrate the sample before adding acetonitrile.

o Add the appropriate QUEChERS extraction salts (e.g., 4 g MgSOa4, 1 g NaCl, 1 g trisodium
citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate).[2]

o Shake vigorously for 1 minute.

o Centrifuge at = 3000 g for 5 minutes.[2]

e Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

o Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a sorbent
mixture. For pigmented samples like spinach, a combination of primary secondary amine
(PSA) and graphitized carbon black (GCB) is effective for removing interferences.[3] For
other matrices, PSA and C18 may be sufficient.

o Vortex for 30 seconds.

o Centrifuge at a high speed for 5 minutes.
e Final Extract: The resulting supernatant is ready for GC-MS/MS analysis.
b) Instrumental Analysis (GC-MS/MS)
e Gas Chromatograph (GC):

o Column: A non-polar capillary column, such as a 5% phenyl-methylpolysiloxane column
(e.g., 30 m x 0.25 mm i.d., 0.25 pm film thickness), is suitable for the separation of
Pyrazophos.

o Inlet: Splitless injection at 250 °C.[2]

o Oven Temperature Program: 90 °C (hold 1 min), ramp at 4 °C/min to 310 °C (hold 2 min).
[2]
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o Carrier Gas: Helium at a constant flow.

e Mass Spectrometer (MS/MS):
o lonization Mode: Electron lonization (El) at 70 eV.[2]

o Acquisition Mode: Multiple Reaction Monitoring (MRM) for enhanced selectivity and
sensitivity.

Quantitative Data Summary (Typical Performance)

Parameter Typical Value
Linearity (R?) >0.99

Limit of Detection (LOD) 0.001 - 0.01 mg/kg
Limit of Quantitation (LOQ) 0.005 - 0.05 mg/kg
Accuracy (Recovery) 70 - 120%
Precision (RSD) <20%

Note: These are typical validation parameters for multi-residue pesticide analysis using
QUEChERS and GC-MS/MS. Actual values may vary depending on the specific matrix and
instrument conditions.

Workflow Diagram:

Sample Preparation Instrumental Analysis
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Caption: Workflow for Pyrazophos analysis in fruits and vegetables.
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Analysis in Soil using QUEChERS and GC-MS/MS

This protocol is adapted for the analysis of Pyrazophos residues in soil samples.
Experimental Protocol:

a) Sample Preparation

o Sample Pre-treatment: Air-dry the soil sample and sieve to remove large debris.

o Extraction:

[e]

Weigh 10 g of the prepared soil sample into a 50 mL centrifuge tube.[4]

o

Add 20 mL of acetonitrile and shake for 1 hour.[4]

[¢]

Add 5 g of sodium chloride.[4]

[e]

Repeat the acetonitrile extraction and combine the supernatants.

[e]

Centrifuge the combined supernatant at 4000 rpm for 5 minutes.[4]

¢ Cleanup: The cleanup step may be simplified for soil compared to pigmented plant matrices.
A d-SPE cleanup with PSA and C18 is often sufficient.

» Final Extract: The supernatant is concentrated and reconstituted in a suitable solvent for GC-
MS/MS analysis.

b) Instrumental Analysis (GC-MS/MS)
The instrumental conditions are similar to those described for fruits and vegetables.

Quantitative Data Summary (Typical Performance)
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Parameter Typical Value
Linearity (R?) >0.99

LOD 1-10 pg/kg
LOQ 5 - 20 pg/kg
Accuracy (Recovery) 70 - 120%
Precision (RSD) <20%

Note: These are typical validation parameters for pesticide analysis in soil. Actual values may
vary.

Workflow Diagram:
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Caption: Workflow for Pyrazophos analysis in soil.

Analysis in Water using Solid-Phase Extraction (SPE)
and LC-MS/MS

This protocol is suitable for the determination of Pyrazophos in water samples.
Experimental Protocol:
a) Sample Preparation (SPE)

« Filtration: Filter the water sample through a 0.7-um glass fiber filter.[5]
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» SPE Cartridge Conditioning: Condition a solid-phase extraction cartridge (e.g., C18 or a
polymeric sorbent) with methanol followed by deionized water.

e Sample Loading: Pass a known volume of the filtered water sample (e.g., 500 mLto 1 L)
through the SPE cartridge at a controlled flow rate.

» Elution: Elute the retained Pyrazophos from the cartridge with a suitable organic solvent,
such as acetonitrile or methanol.

o Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and
reconstitute in a small volume of the initial mobile phase for LC-MS/MS analysis.

b) Instrumental Analysis (LC-MS/MS)

e Liquid Chromatograph (LC):

o Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 um) is commonly
used.

o Mobile Phase: A gradient of water and acetonitrile or methanol, often with additives like
formic acid or ammonium formate to improve ionization.

o Flow Rate: Typically 0.2 - 0.4 mL/min.

e Mass Spectrometer (MS/MS):

o lonization Mode: Electrospray lonization (ESI) in positive ion mode.

o Acquisition Mode: Multiple Reaction Monitoring (MRM).

Quantitative Data Summary (Typical Performance)
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Parameter Typical Value
Linearity (R?) > 0.995

LOD 1-10ng/L
LOQ 5-50ng/L
Accuracy (Recovery) 70 - 120%
Precision (RSD) <15%

Note: These are typical validation parameters for pesticide analysis in water by SPE and LC-
MS/MS.

Workflow Diagram:
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Caption: Workflow for Pyrazophos analysis in water.

Potential Degradation Pathway of Pyrazophos

Understanding the potential degradation products of Pyrazophos is important for developing
comprehensive analytical methods that can monitor both the parent compound and its
significant metabolites or degradation products. The primary degradation pathways for
organophosphorus pesticides like Pyrazophos are hydrolysis and photodegradation.

Proposed Degradation Pathway:

The initial and most likely degradation step is the hydrolysis of the phosphoester bond (P-O-C).
This cleavage would result in the formation of 2-hydroxy-5-methyl-6-ethoxycarbonyl-
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pyrazolo[1,5-a]pyrimidine and O,O-diethyl phosphorothioic acid. Further degradation of the
pyrazolopyrimidine ring structure can occur through various reactions.

Diagram of Proposed Degradation Pathway:

Pyrazophos

Hydrolysis Hydrolysis
(Cleavage of P-O-C bond) Cleavage of P-O-C bond)

2-hydroxy-5-methyl- &-ethaxycarbonyk O,0-diethyl phosphorothioic acid
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___________________________ A
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Click to download full resolution via product page

Caption: Proposed primary degradation pathway of Pyrazophos.

Conclusion

The use of Pyrazophos as an analytical reference standard is essential for the accurate
quantification of its residues in various environmental and food matrices. The protocols outlined
in this document, based on widely accepted methodologies such as QUEChERS and SPE
coupled with advanced analytical instrumentation, provide a robust framework for researchers
and scientists. The provided typical validation data serves as a benchmark for method
performance. A clear understanding of the potential degradation pathways of Pyrazophos will
aid in the development of more comprehensive monitoring programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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